
Best practices for drying the nickel-
diphenylglyoxime precipitate to a constant

weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diphenylglyoxime

Cat. No.: B1496157 Get Quote

Technical Support Center: Gravimetric Analysis of
Nickel
This technical support center provides troubleshooting guidance and frequently asked

questions for the best practices in drying the nickel-diphenylglyoxime (nickel

dimethylglyoxime or Ni(DMG)₂) precipitate to a constant weight.

Frequently Asked Questions (FAQs)
Q1: What is the recommended drying temperature for the nickel-diphenylglyoxime
precipitate?

A1: The recommended drying temperature for the nickel-diphenylglyoxime precipitate is

typically between 110°C and 120°C.[1][2] Some sources suggest a higher temperature of up to

150°C to ensure the sublimation of any excess dimethylglyoxime reagent that may have co-

precipitated.[3] It is critical not to exceed temperatures of 130°C to 150°C, as the complex may

begin to decompose at higher temperatures.[4][5]

Q2: How long should I dry the precipitate?

A2: Initially, the precipitate should be dried for 1 to 2 hours in a drying oven.[5] After this initial

drying period, the crucible containing the precipitate should be cooled in a desiccator and then
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weighed. This process of heating, cooling, and weighing should be repeated until a constant

weight is achieved.[2][5]

Q3: What is considered a "constant weight"?

A3: A constant weight is achieved when successive weighings of the crucible and precipitate,

after repeated cycles of drying and cooling, agree within a certain tolerance. A common

tolerance for analytical work is ±0.4 mg.[5]

Q4: Can I use a microwave oven for drying the precipitate?

A4: While a conventional laboratory oven is the standard, some procedures mention the use of

a microwave oven for drying. If using a microwave, it is recommended to use 100% power for

short intervals of one minute, with careful rotation of the crucible to ensure even drying.[4]

However, care must be taken to avoid overheating and potential decomposition of the

precipitate.

Q5: Why is it important to avoid a large excess of the dimethylglyoxime reagent?

A5: An excess of the dimethylglyoxime reagent is necessary to ensure complete precipitation of

the nickel. However, a large excess should be avoided because dimethylglyoxime is only

slightly soluble in water and may precipitate along with the nickel complex, leading to

erroneously high results.[4][5]
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Issue Possible Cause(s) Recommended Solution(s)

Weight of the precipitate

continuously decreases with

each drying cycle.

The precipitate is not yet dry,

and residual water is still being

removed. OR The drying

temperature is too high,

causing decomposition of the

nickel-diphenylglyoxime

complex.[6]

Continue the drying and

weighing cycles until a

constant weight is achieved.

Ensure the oven temperature

is set correctly, not exceeding

130-150°C.[4][5]

Weight of the precipitate is

higher than expected.

Incomplete washing of the

precipitate, leaving behind

soluble impurities. OR A large

excess of dimethylglyoxime

was used, causing it to co-

precipitate.[4][5]

Ensure the precipitate is

thoroughly washed with

distilled water during the

filtration step.[5] If excess

reagent is suspected, drying at

a temperature closer to 150°C

may help to sublime the

excess dimethylglyoxime.[3]

The red precipitate turns dark

or black upon drying.

The drying temperature is too

high, leading to the

decomposition of the complex

into nickel oxide.[7][8]

The experiment will need to be

repeated. Ensure the oven

temperature is accurately

calibrated and set to the

recommended range of 110-

120°C.

The precipitate is difficult to

filter and appears "gummy" or

"colloidal".

The precipitation was carried

out too quickly or from a

solution that was too

concentrated.

For future experiments, ensure

the precipitating agent is

added slowly and with

constant stirring to a dilute, hot

solution.[9] Digestion of the

precipitate on a steam bath

can also help to form larger,

more easily filterable crystals.

[2]

Quantitative Data Summary
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Parameter Recommended Value/Range Reference(s)

Drying Temperature 110 - 120°C [1][2][5]

Upper Temperature Limit (to

avoid decomposition)
Do not exceed 130-150°C [4][5]

Initial Decomposition

Temperature of Ni(DMG)₂
Approximately 200 - 280°C [3][6]

Constant Weight Tolerance ± 0.4 mg [5]

Initial Drying Time 1 - 2 hours [5]

Experimental Protocol: Drying the Nickel-
Diphenylglyoxime Precipitate to a Constant Weight
This protocol assumes the nickel-diphenylglyoxime precipitate has already been formed,

filtered through a sintered glass crucible of known weight, and washed.

Initial Drying: Place the sintered glass crucible containing the washed precipitate into a

laboratory oven preheated to 110-120°C.[1][5]

Heating Period: Heat the crucible for 1-2 hours to remove the majority of the water.[5]

Cooling: Using crucible tongs, carefully remove the crucible from the oven and place it in a

desiccator to cool to room temperature. This typically takes about 30 minutes.

First Weighing: Once cooled, weigh the crucible and its contents accurately on an analytical

balance to the nearest 0.1 mg. Record this weight.

Second Drying Cycle: Return the crucible to the oven and heat for an additional 30-60

minutes.

Second Cooling and Weighing: Repeat the cooling process in the desiccator and re-weigh

the crucible.
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Achieving Constant Weight: Compare the second weighing with the first. If the two weights

agree to within ±0.4 mg, a constant weight has been achieved.[5] If the difference is greater

than ±0.4 mg, repeat the drying, cooling, and weighing cycles until two consecutive

weighings are within this tolerance.

Final Calculation: Once a constant weight is achieved, subtract the initial weight of the empty

crucible to determine the final weight of the dried nickel-diphenylglyoxime precipitate.
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Caption: Experimental workflow for drying nickel-diphenylglyoxime precipitate.
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Caption: Troubleshooting decision tree for drying Ni(DMG)₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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